2-(tert-Butoxy)butane

Description

2-(tert-Butoxy)butane, also known as 2-[(2-methylpropan-2-yl)oxy]butane, is a chemical compound with the molecular formula $C_8H_{18}O$ and a molecular weight of 130.23 g/mol . It is also referred to as Butane, 2-(1,1-dimethylethoxy)- . The compound has a boiling point around 117.0±8.0 °C at 760 mmHg and a flash point of 13.7±10.2 °C . 2-(tert-Butoxy)butane is relevant in reaction thermochemistry; one study notes its molar enthalpies of formation, vaporization, and thermodynamics of synthesis from butanol and 2-methylpropene .

The compound is listed as an impurity and falls under the category of butanol and impurities . The National Institute of Standards and Technology (NIST) provides data on 2-(tert-butoxy)butane through its Chemistry WebBook . The database contains individual reactions involving 2-(tert-butoxy)butane, including data on enthalpy of reaction at standard conditions .

A similar compound is tert-Butylamine, an organic chemical compound with the formula $(CH_3)_3CNH_2$ . It is used as an intermediate in the preparation of sulfenamides and is also a precursor to several pesticides .

• CAS No.: 32970-45-9
• Product Name: 2-(tert-Butoxy)butane
• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxy]butane
• Standard InChI: InChI=1S/C8H18O/c1-6-7(2)9-8(3,4)5/h7H,6H2,1-5H3
• Standard InChIKey: WMZNUJPPIPVIOD-UHFFFAOYSA-N
• SMILES: CCC(C)OC(C)(C)C
• Canonical SMILES: CCC(C)OC(C)(C)C
• Purity: > 95%
• Synonyms: Butane, 2-​(1,​1-​dimethylethoxy)​-; Ether, sec-butyl tert-butyl (6CI) 2-(1,1-Dimethylethoxy)butane 2-Butyl tert-butyl ether sec-Butyl tert-butyl ether
• PubChem Compound: 36292
• Last Modified: Aug 15 2023